![molecular formula C10H7NO2 B1203476 N-Phenylmaleimide CAS No. 941-69-5](/img/structure/B1203476.png)
N-Phenylmaleimide
Overview
Description
N-Phenylmaleimide (NPM) is a synthetic compound that is widely used in the fields of science and technology. It is a versatile and widely used compound due to its unique properties, which make it suitable for a variety of applications. NPM is an organic compound with a p-benzylidene structure and is an important intermediate in the synthesis of many organic compounds. It is widely used in the synthesis of a variety of organic compounds, such as polymers, dyes, pharmaceuticals, and agrochemicals.
Scientific Research Applications
It has been used in the covalent labeling of specific enzyme groups, as demonstrated in the study of the enzyme protochlorophyllide reductase in oat and bean seedlings. This enzyme plays a role in chlorophyll synthesis (Oliver & Griffiths, 1981).
N-Phenylmaleimide is utilized in copolymerization processes to enhance heat resistance, as shown in its application with vinyl chloride (Du et al., 2000).
It's synthesized in high yields and purity using heteropolyanion-based ionic liquid as a catalyst, demonstrating its versatility in chemical synthesis (Li Wen-you, 2013).
Its derivatives are used in asymmetric polymerization, influencing the optical activity of the resulting polymer, as explored in studies using chiral anionic initiators (Oishi et al., 2003).
It participates in Diels–Alder reactions, showing π-facial diastereoselectivity, a key aspect in synthetic chemistry (Gillard & Burnell, 1992).
In polymer science, it has been used to study the structural properties of polymers, as shown by the investigation of its nuclear magnetic resonance spectra (Khetrapal et al., 1977).
This compound-styrene copolymers have been utilized to improve the toughness of bismaleimide resins, demonstrating its role in materials science (Iijima et al., 1993).
In energy applications, it's been used in lithium-ion batteries as an additive to increase safety performance by reducing the risk of internal short circuits (Yu-han Li et al., 2012).
Its electrochemical properties have been studied for overcharge protection in lithium-ion batteries, where it forms a thin polymer film on the cathode surface at overcharge potentials (Wang et al., 2008).
This compound has been used in green chemistry education, as part of a synthesis sequence for a Diels–Alder reaction in an undergraduate organic chemistry laboratory (Bastin et al., 2019).
Safety and Hazards
N-Phenylmaleimide should be handled with care to avoid dust formation. Breathing its mist, gas, or vapors should be avoided. Contact with skin and eyes should be avoided. Personal protective equipment should be used, including chemical impermeable gloves. Adequate ventilation should be ensured, and all sources of ignition should be removed. Personnel should be evacuated to safe areas in case of a spill or leak .
Future Directions
N-Phenylmaleimide has been used in the design of a new this compound derivative bearing an activated NHS ester (NHS-PhMI) for radical copolymerization with tert-butoxystyrene (tBOS) to achieve both precise alternating sequence .
Relevant Papers There are several papers that provide more detailed information about this compound. These include "Synthesis of N-phenyl Maleimide by Decompressed Azeotropic Method" , "Mechanism of the Synthesis of this compound and Improvement of Its …" , and "Synthesis of substituted N-phenylmaleimides and use in a Diels–Alder reaction: a green multi-step synthesis for an undergraduate organic chemistry laboratory" .
Mechanism of Action
Target of Action
N-Phenylmaleimide (NPMI) is a compound with a unique five-membered ring and N-aryl substituted structure . It is primarily used as a precursor in the synthesis of various compounds due to its biological properties . The primary targets of NPMI are the molecules it reacts with during synthesis, such as maleic anhydride and substituted anilines .
Mode of Action
NPMI interacts with its targets through a series of chemical reactions. The synthesis of a substituted this compound involves two steps: the reaction of maleic anhydride with a substituted aniline to produce maleanilic acid, followed by its conversion to this compound . The resulting this compound can then be used as a dienophile in a Diels–Alder reaction with furan .
Biochemical Pathways
The biochemical pathways affected by NPMI are primarily related to its role in synthesis reactions. As a precursor, NPMI is involved in the production of various compounds through the Diels–Alder reaction . This reaction is a cornerstone of organic chemistry, allowing for the efficient synthesis of six-membered rings .
Result of Action
The primary result of NPMI’s action is the production of various compounds through synthesis reactions. For example, the introduction of NPMI into polyvinyl acetate (PVAc) and polyvinyl alcohol (PVA) main chain improves their thermal resistance properties . Furthermore, the incorporation of NPMI results in a visible and rapid discoloration that is reversible under acid or base conditions .
Action Environment
The action of NPMI is significantly influenced by the reaction environment. Factors such as the presence of other reactants, the temperature, and the pH can all affect the efficiency of the synthesis reactions involving NPMI . For instance, the introduction of a base catalyst during the alcoholysis of PVAc/NPMI leads to a visible and rapid discoloration .
Biochemical Analysis
Biochemical Properties
N-Phenylmaleimide plays a crucial role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. It is known to alkylate myosin’s Cys-707 (SH1) and Cys-697 (SH2), which significantly affects myosin’s interaction with actin and its ability to hydrolyze MgATP . These interactions highlight the compound’s potential in modulating enzyme activity and protein function.
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. By modifying specific cysteine residues on proteins, it can alter their function and stability, leading to changes in cellular behavior. For instance, the alkylation of myosin by this compound affects muscle contraction and cellular motility .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to form covalent bonds with cysteine residues on proteins. This alkylation process can inhibit or activate enzymes, depending on the target protein. For example, the interaction with myosin’s SH1 and SH2 sites inhibits its ATPase activity, thereby affecting muscle contraction . Additionally, this compound can influence gene expression by modifying transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. Studies have shown that the compound remains stable under certain conditions, but prolonged exposure can lead to degradation and reduced efficacy. Long-term effects on cellular function have been observed in both in vitro and in vivo studies, indicating the importance of monitoring its stability during experiments .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it can modulate enzyme activity and protein function without causing significant toxicity. At high doses, this compound can exhibit toxic effects, including cellular damage and impaired physiological functions. Threshold effects have been observed, highlighting the need for careful dosage optimization in experimental studies .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate cellular metabolism. It can affect metabolic flux and metabolite levels by modifying key enzymes involved in metabolic processes. For instance, its interaction with myosin influences energy metabolism in muscle cells, impacting overall cellular energy balance .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions determine its localization and accumulation in specific cellular compartments. The compound’s ability to bind to cysteine residues on proteins also affects its distribution and activity within cells .
Subcellular Localization
This compound’s subcellular localization is influenced by targeting signals and post-translational modifications. It can be directed to specific compartments or organelles, where it exerts its effects on protein function and cellular processes. For example, its interaction with myosin in muscle cells highlights its role in the cytoskeleton and contractile machinery .
Properties
IUPAC Name |
1-phenylpyrrole-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2/c12-9-6-7-10(13)11(9)8-4-2-1-3-5-8/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIDBROSJWZYGSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C=CC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2 | |
Record name | N-PHENYLMALEIMIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/20898 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
25101-57-9 | |
Record name | 1H-Pyrrole-2,5-dione, 1-phenyl-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25101-57-9 | |
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DSSTOX Substance ID |
DTXSID0041274 | |
Record name | 1-Phenyl-1H-pyrrole-2,5-dione | |
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Molecular Weight |
173.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
N-phenylmaleimide appears as yellow needles. (NTP, 1992), Other Solid | |
Record name | N-PHENYLMALEIMIDE | |
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Record name | 1H-Pyrrole-2,5-dione, 1-phenyl- | |
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Boiling Point |
324 °F at 12 mmHg (NTP, 1992) | |
Record name | N-PHENYLMALEIMIDE | |
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Solubility |
Sparingly soluble (NTP, 1992) | |
Record name | N-PHENYLMALEIMIDE | |
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CAS No. |
941-69-5 | |
Record name | N-PHENYLMALEIMIDE | |
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Record name | N-Phenylmaleimide | |
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Record name | N-Phenylmaleimide | |
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Record name | N-Phenylmaleimide | |
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Record name | 1H-Pyrrole-2,5-dione, 1-phenyl- | |
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Record name | 1-Phenyl-1H-pyrrole-2,5-dione | |
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Record name | N-phenylmaleimide | |
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Record name | N-PHENYLMALEIMIDE | |
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Melting Point |
192 to 194 °F (NTP, 1992) | |
Record name | N-PHENYLMALEIMIDE | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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